Cas no 1489458-19-6 (3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol)

3-(1,2,3,4-Tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol is a structurally unique compound featuring a fused tetrahydronaphthalene ring system coupled with a pyrrolidin-3-ol moiety. This hybrid structure imparts potential versatility in pharmaceutical and chemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both aromatic and aliphatic components enhances its reactivity profile, enabling selective functionalization. The hydroxyl group on the pyrrolidine ring offers a handle for further derivatization, while the tetrahydronaphthalene scaffold contributes to stability and lipophilicity. Its well-defined stereochemistry may also be advantageous in enantioselective synthesis. The compound’s balanced physicochemical properties make it a candidate for exploration in medicinal chemistry and material science research.

3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol structure

1489458-19-6 structure

Product Name:3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol

CAS No:1489458-19-6

MF:C₁₅H₂₁NO

MW:231.333344221115

CID:6075217

PubChem ID:63772132

Update Time:2025-10-11

3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

- 3-Pyrrolidinol, 3-[(1,2,3,4-tetrahydro-1-naphthalenyl)methyl]-
- 3-((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)pyrrolidin-3-ol
- 3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol
- 1489458-19-6
- 3-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]pyrrolidin-3-ol
- EN300-1870287
- CS-0353588
- AKOS013083466
- Inchi： 1S/C15H21NO/c17-15(8-9-16-11-15)10-13-6-3-5-12-4-1-2-7-14(12)13/h1-2,4,7,13,16-17H,3,5-6,8-11H2
- InChI Key： XKFBJKJRVRHRDS-UHFFFAOYSA-N
- SMILES： N1CCC(CC2C3=C(C=CC=C3)CCC2)(O)C1

Computed Properties

Exact Mass: 231.162314293g/mol
Monoisotopic Mass: 231.162314293g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 32.3Å²

Experimental Properties

Density: 1.101±0.06 g/cm3(Predicted)
Boiling Point: 388.3±22.0 °C(Predicted)
pka: 14.76±0.20(Predicted)

3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1870287-0.05g	3-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]pyrrolidin-3-ol	1489458-19-6	0.05g	$768.0	2023-09-18
Enamine	EN300-1870287-0.1g	3-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]pyrrolidin-3-ol	1489458-19-6	0.1g	$804.0	2023-09-18
Enamine	EN300-1870287-0.25g	3-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]pyrrolidin-3-ol	1489458-19-6	0.25g	$840.0	2023-09-18
Enamine	EN300-1870287-0.5g	3-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]pyrrolidin-3-ol	1489458-19-6	0.5g	$877.0	2023-09-18
Enamine	EN300-1870287-1.0g	3-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]pyrrolidin-3-ol	1489458-19-6	1g	$1014.0	2023-06-01
Enamine	EN300-1870287-2.5g	3-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]pyrrolidin-3-ol	1489458-19-6	2.5g	$1791.0	2023-09-18
Enamine	EN300-1870287-5.0g	3-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]pyrrolidin-3-ol	1489458-19-6	5g	$2940.0	2023-06-01
Enamine	EN300-1870287-10.0g	3-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]pyrrolidin-3-ol	1489458-19-6	10g	$4360.0	2023-06-01
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